ethyl 4-{[2-(4-nitrophenyl)propanoyl]amino}benzoate

• IUPAC Name: ethyl 4-[2-(4-nitrophenyl)propanoylamino]benzoate
• InChI: InChI=1S/C18H18N2O5/c1-3-25-18(22)14-4-8-15(9-5-14)19-17(21)12(2)13-6-10-16(11-7-13)20(23)24/h4-12H,3H2,1-2H3,(H,19,21)
• InChI Key: INOUYDZZCTUCTG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C(C)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C18H18N2O5
• Molecular Weight: 342.3 g/mol

Description

Ethyl 4-{[2-(4-nitrophenyl)propanoyl]amino}benzoate, also known as NPPB, is a chemical compound that has been extensively studied for its various applications in scientific research. NPPB is a potent inhibitor of chloride channels and is widely used to study the physiological and biochemical effects of these channels in various cellular processes.

Scientific Research Applications

Ethyl 4-{[2-(4-nitrophenyl)propanoyl]amino}benzoate has a wide range of scientific research applications, including the study of chloride channels in various cellular processes such as cell volume regulation, acid-base balance, and neurotransmitter release. ethyl 4-{[2-(4-nitrophenyl)propanoyl]amino}benzoate has also been used to study the effects of chloride channels in various diseases such as cystic fibrosis and epilepsy. Additionally, ethyl 4-{[2-(4-nitrophenyl)propanoyl]amino}benzoate has been used as a tool to study the role of chloride channels in cancer cell migration and invasion.

Mechanism of Action

Ethyl 4-{[2-(4-nitrophenyl)propanoyl]amino}benzoate is a potent inhibitor of chloride channels, which are transmembrane proteins that regulate the movement of chloride ions across cell membranes. ethyl 4-{[2-(4-nitrophenyl)propanoyl]amino}benzoate binds to the extracellular domain of chloride channels, thereby blocking the movement of chloride ions through the channel pore. This results in the inhibition of various cellular processes that are dependent on chloride ion movement.
Biochemical and Physiological Effects:
ethyl 4-{[2-(4-nitrophenyl)propanoyl]amino}benzoate has been shown to have various biochemical and physiological effects on cells. It has been shown to inhibit cell volume regulation, acid-base balance, and neurotransmitter release by blocking the movement of chloride ions across cell membranes. ethyl 4-{[2-(4-nitrophenyl)propanoyl]amino}benzoate has also been shown to inhibit cancer cell migration and invasion by blocking chloride channels involved in these processes.

Advantages and Limitations for Lab Experiments

Ethyl 4-{[2-(4-nitrophenyl)propanoyl]amino}benzoate has several advantages for lab experiments, including its potency and specificity for chloride channels, its ability to inhibit various cellular processes, and its wide range of scientific research applications. However, ethyl 4-{[2-(4-nitrophenyl)propanoyl]amino}benzoate also has some limitations, including its potential toxicity and the need for careful dosing and handling in lab experiments.

Future Directions

There are several future directions for the study of ethyl 4-{[2-(4-nitrophenyl)propanoyl]amino}benzoate and its applications in scientific research. One direction is the development of more potent and specific inhibitors of chloride channels for use in research and potential therapeutic applications. Another direction is the investigation of the role of chloride channels in various diseases and the development of new therapies targeting these channels. Additionally, the use of ethyl 4-{[2-(4-nitrophenyl)propanoyl]amino}benzoate in combination with other inhibitors or therapies may provide new insights into the complex cellular processes regulated by chloride channels.